Cas no 921543-10-4 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide
• CAS No: 921543-10-4
• MF: C₁₉H₁₈FN₃O₅S₂
• MW: 451.491725444794
• CID: 5957401
• PubChem ID: 41159370
• Update Time: 2025-05-22

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-5-fluoro-2-methoxybenzenesulfonamide
• Benzenesulfonamide, N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-5-fluoro-2-methoxy-
• F2217-0098
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide
• AKOS024629379
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-5-fluoro-2-methoxybenzenesulfonamide
• 921543-10-4

• Inchi： 1S/C19H18FN3O5S2/c1-3-29(24,25)19-11-9-16(21-22-19)13-4-7-15(8-5-13)23-30(26,27)18-12-14(20)6-10-17(18)28-2/h4-12,23H,3H2,1-2H3
• InChI Key： LFECOSHLKPPIJM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 451.06719119g/mol
• Monoisotopic Mass: 451.06719119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide

Research Briefing on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS: 921543-10-4)

In recent years, the compound N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS: 921543-10-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential as a therapeutic agent, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide involves a multi-step process, with key intermediates such as pyridazine and benzene sulfonamide derivatives. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in preclinical and clinical studies. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Mechanistic studies have revealed that this compound exhibits high affinity for specific protein targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has been shown to inhibit the activity of certain kinases, which play a pivotal role in cell proliferation and survival. This inhibitory effect has been demonstrated in vitro using cell-based assays, where the compound significantly reduced the phosphorylation of downstream signaling molecules. These findings suggest its potential as a targeted therapy for diseases such as cancer and autoimmune disorders.

In vivo studies have further corroborated the therapeutic potential of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide. Animal models of inflammation and tumorigenesis have shown dose-dependent reductions in disease markers upon treatment with this compound. Notably, its pharmacokinetic profile, including bioavailability and half-life, has been characterized, providing valuable insights for future formulation development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in subsequent research phases.

Recent advancements in drug delivery systems have also explored the incorporation of this compound into nanoparticle-based carriers to enhance its therapeutic efficacy and reduce systemic toxicity. Preliminary results indicate improved tumor targeting and reduced side effects in preclinical models, paving the way for innovative treatment strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-fluoro-2-methoxybenzene-1-sulfonamide represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Ongoing research aims to address existing limitations and explore its full potential in treating a wide range of medical conditions. This briefing underscores the importance of continued investment in the study of this compound to unlock its therapeutic benefits.